Cas no 1797134-25-8 (2-{1-[(5,6-Dichloropyridin-3-yl)sulfonyl]pyrrolidin-2-yl}cyclohexan-1-one)

• Product Name: 2-{1-[(5,6-Dichloropyridin-3-yl)sulfonyl]pyrrolidin-2-yl}cyclohexan-1-one
• CAS No: 1797134-25-8
• MF: C₁₅H₁₈Cl₂N₂O₃S
• MW: 377.286020755768
• CID: 5872346
• PubChem ID: 75450245
• Update Time: 2025-06-09

2-{1-[(5,6-Dichloropyridin-3-yl)sulfonyl]pyrrolidin-2-yl}cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(5,6-dichloropyridin-3-yl)sulfonyl]pyrrolidin-2-yl}cyclohexan-1-one
• 1797134-25-8
• AKOS033476474
• Z1623869020
• EN300-26601020
• 2-[1-(5,6-dichloropyridin-3-yl)sulfonylpyrrolidin-2-yl]cyclohexan-1-one
• 2-{1-[(5,6-Dichloropyridin-3-yl)sulfonyl]pyrrolidin-2-yl}cyclohexan-1-one

• Inchi： 1S/C15H18Cl2N2O3S/c16-12-8-10(9-18-15(12)17)23(21,22)19-7-3-5-13(19)11-4-1-2-6-14(11)20/h8-9,11,13H,1-7H2
• InChI Key： CISMBFHCAPLGEG-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)S(N1CCCC1C1C(CCCC1)=O)(=O)=O)Cl

Computed Properties

• Exact Mass: 376.0415190g/mol
• Monoisotopic Mass: 376.0415190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.7Ų

Additional information on 2-{1-[(5,6-Dichloropyridin-3-yl)sulfonyl]pyrrolidin-2-yl}cyclohexan-1-one

2-{1-[(5,6-Dichloropyridin-3-yl)sulfonyl]pyrrolidin-2-yl}cyclohexan-1-one (CAS No. 1797134-25-8): An Overview

2-{1-[(5,6-Dichloropyridin-3-yl)sulfonyl]pyrrolidin-2-yl}cyclohexan-1-one (CAS No. 1797134-25-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number for brevity, is a member of the sulfonyl pyrrolidine class and has been extensively studied for its biological activities and pharmacological properties.

The structure of 2-{1-[(5,6-dichloropyridin-3-yl)sulfonyl]pyrrolidin-2-yl}cyclohexan-1-one is characterized by a cyclohexanone ring fused to a pyrrolidine moiety, which is further functionalized with a sulfonyl group derived from 5,6-dichloropyridine. This intricate arrangement of functional groups imparts the compound with a high degree of chemical stability and specific interactions with biological targets. The 5,6-dichloropyridine moiety, in particular, is known for its ability to modulate various biological processes, making it a valuable scaffold in drug discovery.

Recent research has highlighted the potential of 2-{1-[(5,6-dichloropyridin-3-yl)sulfonyl]pyrrolidin-2-yl}cyclohexan-1-one as a potent inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound exhibits significant activity against kinases involved in signal transduction pathways, which are often dysregulated in various diseases such as cancer and inflammatory disorders. The kinase inhibition properties of this compound have been attributed to its ability to form stable complexes with the target enzymes, thereby disrupting their catalytic activity.

In addition to its enzymatic inhibition capabilities, 2-{1-[(5,6-dichloropyridin-3-yl)sulfonyl]pyrrolidin-2-yl}cyclohexan-1-one has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. These findings suggest that 2-{1-[(5,6-dichloropyridin-3-yl)sulfonyl]pyrrolidin-2-yl}cyclohexan-1-one may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-{1-[(5,6-dichloropyridin-3-yl)sulfonyl]pyrrolidin-2-yl}cyclohexan-1-one has also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a therapeutic agent. In particular, the compound shows good oral bioavailability and a reasonable half-life, which are crucial factors for drug efficacy and patient compliance.

Furthermore, the safety profile of 2-{1-[(5,6-dichloropyridin-3-yl)sulfonyl]pyrrolidin-2-yl}cyclohexan-one has been evaluated in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. This favorable safety profile supports its potential use in clinical settings.

In conclusion, 2-{1-[(5,6-dichloropyridin-3-yl)sulfonyl]pyrrolidin-2-yl}cyclohexan-1-one (CAS No. 1797134-25-8) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and diverse biological activities make it an attractive target for researchers aiming to develop novel therapeutics for various diseases. Ongoing studies continue to explore the full potential of this compound, with the hope of translating these findings into effective treatments for patients in need.